Cas no 102783-28-8 (2-DEOXY-ALPHA-D-RIBOSE 1-PHOSPHATE DI(MONOCYCLOHEXYL-AMMONIUM) SALT)

• Product Name: 2-DEOXY-ALPHA-D-RIBOSE 1-PHOSPHATE DI(MONOCYCLOHEXYL-AMMONIUM) SALT
• CAS No: 102783-28-8
• MF: C₁₇H₃₇N₂O₇P
• MW: 412.458646535873
• CID: 125244
• Update Time: 2025-10-22

2-DEOXY-ALPHA-D-RIBOSE 1-PHOSPHATE DI(MONOCYCLOHEXYL-AMMONIUM) SALT Chemical and Physical Properties

Names and Identifiers

• 2-DEOXY-ALPHA-D-RIBOSE 1-PHOSPHATE DI(MONOCYCLOHEXYL-AMMONIUM) SALT
• 2-DEOXY-A-D-RIBOSE-1-PHOSPHATE BIS(CYCLOHEXYLAMMONIUM) SALT
• 2-DEOXY-α-D-RIBOSE 1-PHOSPHATE DI(MONOCYCLOHEXYL-AMMONIUM) SALT
• 2-DEOXY-A-D
• 2'-deoxyribose 1-phosphate di(monocyclohexylammonium) salt
• 2-DEOXY-α-D-RIBOSE 1-PHOSPHATE BIS(CYCLOHEXYLAMINE) SALT
• 2-DEOXY-α-D-RIBOSE1-PHOSPHATE BIS &amp
• 2-deoxy-α-D-ribose-1-phosphate bis(cyclohexylamine)
• amp
• bis(cyclohexylamine) 2-deoxy-α-D-ribosyl-1-phosphate
• O1-phosphono-α-D-erythro-2-deoxy-pentofuranose, compound with cyclohexylamine
• O1-Phosphono-α-D-erythro-2-desoxy-pentofuranose, Verbindung mit Cyclohexylamin
• 2-DEOXY-ALPHA-D-RIBOSE1-PHOSPHATE BIS &
• 2-deoxy-alpha-D-ribose-1-phosphate bis(cyclohexylamine)
• 2-deoxy-α-d-ribose 1-phosphate bis(cyclohexylammonium) salt
• 2-DEOXY-ALPHA-D-RIBOSE 1-PHOSPHATE BIS(CYCLOHEXYLAMINE) SALT
• 2-Deoxy-á-D-ribose-1-phosphate di(monocyclohexylammonium) salt
• 2-DEOXY-A-D-RIBOSE 1-PHOSPHATE*DI(MONOCY CLOHEXYLAMM
• 2-Deoxy-α-D-ribose1-phosphatebis(cyclohexylamine)salt

• Inchi： 1S/2C6H13N.C5H11O7P/c2*7-6-4-2-1-3-5-6;6-2-4-3(7)1-5(11-4)12-13(8,9)10/h2*6H,1-5,7H2;3-7H,1-2H2,(H2,8,9,10)/t;;3-,4+,5?/m..0/s1
• InChI Key： GVYUZZDUVZHJAM-HDLJEFGXSA-N
• SMILES： C1(OP(=O)(O)O)C[C@H](O)[C@@H](CO)O1.C1(N)CCCCC1.C1(N)CCCCC1
• BRN： 3785872

Computed Properties

• Exact Mass: 412.23400

Experimental Properties

• Solubility: H2O: 50 mg/mL, clear, faintly yellow
• PSA: 178.30000
• LogP: 2.52010

2-DEOXY-ALPHA-D-RIBOSE 1-PHOSPHATE DI(MONOCYCLOHEXYL-AMMONIUM) SALT Security Information

• WGK Germany：3
• Safety Instruction： S22; S24/25
• FLUKA BRAND F CODES：3-10
• Storage Condition：−20°C

Additional information on 2-DEOXY-ALPHA-D-RIBOSE 1-PHOSPHATE DI(MONOCYCLOHEXYL-AMMONIUM) SALT

Comprehensive Guide to 2-Deoxy-alpha-D-Ribose 1-Phosphate Di(monocyclohexyl-ammonium) Salt (CAS No. 102783-28-8)

2-Deoxy-alpha-D-ribose 1-phosphate di(monocyclohexyl-ammonium) salt (CAS 102783-28-8) is a specialized biochemical compound with significant applications in nucleic acid research, enzymatic studies, and pharmaceutical development. This phosphorylated sugar derivative plays a crucial role in understanding metabolic pathways and nucleotide synthesis. With the growing interest in biochemical intermediates and glycosylation processes, this compound has garnered attention from researchers exploring novel therapeutic approaches and diagnostic tools.

The molecular structure of 2-deoxy-alpha-D-ribose 1-phosphate features a deoxyribose sugar moiety phosphorylated at the 1-position, stabilized by monocyclohexylammonium counterions. This unique configuration makes it particularly valuable for studying enzyme-substrate interactions in DNA metabolism and repair mechanisms. Recent advances in structural biology and drug discovery have highlighted the importance of such modified sugar phosphates in developing targeted therapies.

In biochemical applications, CAS 102783-28-8 serves as a critical substrate for investigating nucleoside phosphorylases and glycosyltransferases. Its stability in aqueous solutions and compatibility with various enzymatic assays make it ideal for in vitro studies of nucleotide salvage pathways. The pharmaceutical industry has shown increasing interest in this compound for its potential role in designing nucleotide analogs with therapeutic properties.

The di(monocyclohexyl-ammonium) salt form of 2-deoxy-alpha-D-ribose 1-phosphate offers enhanced solubility characteristics compared to other salt forms, facilitating its use in various experimental conditions. This property is particularly valuable for researchers working on high-throughput screening platforms and biocatalytic processes. The compound's stability profile also makes it suitable for long-term storage and transportation in research settings.

Recent studies have explored the potential of 2-deoxy sugar phosphates in cancer research, particularly in understanding altered metabolic pathways in tumor cells. The compound's role in DNA precursor synthesis has made it relevant for investigations into cell proliferation mechanisms and antimetabolite therapies. These applications align with current trends in precision medicine and personalized therapeutics.

Quality control of 2-deoxy-alpha-D-ribose 1-phosphate di(monocyclohexyl-ammonium) salt involves rigorous analytical techniques including HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure batch-to-batch consistency and purity levels suitable for sensitive biochemical applications. The compound's characterization data is crucial for researchers requiring precise molecular specifications in their experimental designs.

From a commercial perspective, the demand for specialized biochemical reagents like CAS 102783-28-8 has grown significantly with the expansion of biopharmaceutical research and diagnostic development. Suppliers typically provide detailed technical specifications including solubility data, storage recommendations, and safety information to support proper handling in laboratory environments.

The synthesis of 2-deoxy-alpha-D-ribose 1-phosphate di(monocyclohexyl-ammonium) salt involves carefully controlled chemical and enzymatic processes to ensure high purity and correct stereochemistry. Current manufacturing approaches emphasize green chemistry principles and sustainable production methods, reflecting the growing importance of environmental considerations in fine chemical production.

In academic settings, this compound finds application in advanced courses covering nucleotide metabolism and enzyme kinetics. Its use as a teaching tool helps students understand fundamental concepts in molecular biology and biochemical pathways. The availability of well-characterized reference materials like 102783-28-8 supports rigorous scientific education and training.

Future research directions for 2-deoxy-alpha-D-ribose 1-phosphate derivatives may include exploration of their potential in RNA therapeutics and gene editing technologies. As the field of nucleic acid medicine continues to evolve, such biochemical intermediates may gain additional significance in developing next-generation therapeutic platforms.

For researchers sourcing 2-deoxy-alpha-D-ribose 1-phosphate di(monocyclohexyl-ammonium) salt, it's essential to verify the supplier's quality certifications and analytical documentation. Reputable manufacturers provide comprehensive certificates of analysis and material safety data sheets to ensure compliance with research standards and regulatory requirements.

The stability characteristics of CAS 102783-28-8 make it suitable for various experimental conditions, though proper storage at recommended temperatures is essential to maintain its integrity. Researchers should follow established protocols for handling and preparing solutions of this compound to achieve reproducible results in their studies.

In conclusion, 2-deoxy-alpha-D-ribose 1-phosphate di(monocyclohexyl-ammonium) salt represents an important tool in contemporary biochemical and pharmaceutical research. Its applications span from fundamental studies of nucleotide metabolism to potential therapeutic developments, reflecting the compound's versatility and scientific value. As research in molecular medicine advances, the significance of such well-defined biochemical intermediates is likely to grow further.